Cas no 122030-04-0 (2,4,6-Trifluorobenzotrifluoride)

2,4,6-Trifluorobenzotrifluoride Properties

Names and Identifiers

• 1,3,5-Trifluoro-2-(trifluoromethyl)benzene
• alpha,alpha,alpha,2,4,6-Hexafluorotoluene~1,3,5-Trifluoro-2-(trifluoromethyl)benzene
• 2,4,6-Trifluorobenzotrifluoride
• 2,4,6-Trifluoro-1-(trifluoromethyl)benzene
• à,à,à,2,4,6-hexafluorotoluene
• 2,4,6-Trifluorobenzotrifluorode
• 1,3,5-TRIFLUORO-2-TRIFLUOROMETHYL-BENZENE
• 2,4,6-Trifluorobenzo trifluoride
• 2,4,6-Trifluorobenzotrifluoride,98%
• 2,4,6-TRIFLUOROBENZOTRIFLUORIDE 98%
• 2,4,6-Trifluorobenzotrifluoride, 97+%
• FT-0609865
• AM61743
• AC-4153
• SCHEMBL4218653
• MS-20656
• MFCD00190109
• alpha,alpha,alpha,2,4,6-Hexafluorotoluene;1,3,5-Trifluoro-2-(trifluoromethyl)benzene
• 2,4,6-Trifluorobenzotrifluoride, 96%
• 122030-04-0
• Benzene, 1,3,5-trifluoro-2-(trifluoromethyl)-
• 2,4,6-tri-fluorobenzotrifluoride
• DTXSID80370091
• 2,4,6-Trifluorobenzotrifluoride, 97%
• FT-0609864
• A21466
• E76993
• AKOS015890098
• STL557375
• DB-041644
• BBL103565
• 1,3,5-trifluoro-2-(trifluoromethyl)benzene
• 2,4,6-TRIFLUOROBENZOTRIFLUORIDE
• +Expand

• MDL： MFCD00190109
• InChIKey： SGPXFVDJRSZIPK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H2F6/c8-3-1-4(9)6(5(10)2-3)7(11,12)13/h1-2H
• SMILES： C1=C(C=C(C(=C1F)C(F)(F)F)F)F

Computed Properties

• Exact Mass: 200.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 200.006
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.12270
• PSA: 0.00000
• Refractive Index: 1.384-1.386
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 107.6±35.0 ºC (760 Torr),
• Flash Point: 21.4±17.9 ºC,
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• Color/Form: Colorless to yellowish liquid
• Solubility: Insoluble in water
• Density: 1.475±0.06 g/cm3 (20 ºC 760 Torr),

2,4,6-Trifluorobenzotrifluoride Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36-S37/39-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R11; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： R10;R36/37/38
• Signal Word：Warning
• HazardClass：3

2,4,6-Trifluorobenzotrifluoride Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides